Cas no 1189917-36-9 (10,11-Dihydro-10-hydroxy Carbamazepine-d3)

• Product Name: 10,11-Dihydro-10-hydroxy Carbamazepine-d3
• CAS No: 1189917-36-9
• MF: C₁₅H₁₄N₂O₂
• MW: 257.302348613739
• CID: 895523
• PubChem ID: 45039027
• Update Time: 2025-04-19

10,11-Dihydro-10-hydroxy Carbamazepine-d3 Chemical and Physical Properties

Names and Identifiers

• 10,11-Dihydro-10-hydroxy Carbamazepine-d3
• 5,6,6-trideuterio-5-hydroxybenzo[b][1]benzazepine-11-carboxamide
• Licarbazepine-d3
• J-004020
• 10,11-Dihydro-10-hydroxycarbazepine-d3
• DTXSID90661927
• 10,11-Dihydro-10-hydroxy Carbamazepine-d3 (deuterated)
• 10,11-Dihydro-10-hydroxy-5H-dibenz[b,f]azepine-5-carboxamide-d3
• 10-Hydroxy-10,11-dihydrocarbamezepine-d3
• 1189917-36-9
• 10-Hydroxy(10,11,11-~2~H_3_)-10,11-dihydro-5H-dibenzo[b,f]azepine-5-carboxamide
• HY-108506S
• AKOS030243122
• CS-0202671
• G13656

• Inchi： 1S/C15H14N2O2/c16-15(19)17-12-7-3-1-5-10(12)9-14(18)11-6-2-4-8-13(11)17/h1-8,14,18H,9H2,(H2,16,19)/i9D2,14D
• InChI Key： BMPDWHIDQYTSHX-BAVZAHHNSA-N
• SMILES： OC1([2H])C2C=CC=CC=2N(C(N)=O)C2C=CC=CC=2C1([2H])[2H]

Computed Properties

• Exact Mass: 257.12400
• Monoisotopic Mass: 257.124357931g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 66.6Ų

Experimental Properties

• Melting Point: 180-182°C
• PSA: 67.55000
• LogP: 3.07170